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This guide provides an in-depth exploration of the biological functions of Suberohydroxamic
acid (SBHA), a competitive histone deacetylase (HDAC) inhibitor. Designed for researchers,

scientists, and drug development professionals, this document synthesizes key mechanistic

insights, experimental data, and validated protocols to offer a comprehensive understanding of

SBHA's therapeutic promise, primarily in the context of oncology.

Introduction: The Epigenetic Landscape and the
Rise of HDAC Inhibitors
The regulation of gene expression is a cornerstone of cellular function, and its dysregulation is

a hallmark of many diseases, including cancer. Epigenetic modifications, such as histone

acetylation, play a pivotal role in controlling chromatin structure and gene accessibility. Histone

acetyltransferases (HATs) and histone deacetylases (HDACs) are opposing enzymes that

maintain a dynamic equilibrium of histone acetylation. In many cancers, an imbalance favoring

deacetylation leads to a condensed chromatin state and the silencing of tumor suppressor

genes.[1]
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HDAC inhibitors have emerged as a promising class of anti-cancer agents by restoring this

balance.[2] Suberohydroxamic acid (SBHA) is a competitive and cell-permeable inhibitor of

class I and II HDACs, with notable activity against HDAC1 and HDAC3.[3] Its hydroxamic acid

moiety is crucial for its inhibitory function, chelating the zinc ion in the active site of HDAC

enzymes.[4] This guide will dissect the multifaceted biological consequences of HDAC

inhibition by SBHA, from the molecular level to its effects on cellular processes and its potential

in vivo applications.

Core Mechanism of Action: Histone Deacetylase
Inhibition
The primary mechanism through which SBHA exerts its biological effects is the inhibition of

HDAC enzymes. This leads to an accumulation of acetylated histones, particularly H3 and H4,

which neutralizes their positive charge and weakens their interaction with negatively charged

DNA. The resulting "open" chromatin structure allows for the transcription of previously

silenced genes, including those involved in critical cellular processes.[5]

Table 1: Inhibitory Activity of Suberohydroxamic Acid (SBHA) against HDACs

HDAC Isoform IC50 / ID50 (µM) Source

HDAC1 0.25 [6]

HDAC3 0.30 [6]

This fundamental action triggers a cascade of downstream events that collectively contribute to

SBHA's anti-tumorigenic properties.

Cellular Consequences of HDAC Inhibition by SBHA
The SBHA-induced alterations in gene expression manifest in several key anti-cancer cellular

outcomes: cell cycle arrest, apoptosis, and modulation of angiogenesis.

Induction of Cell Cycle Arrest
SBHA has been shown to induce cell cycle arrest in various cancer cell lines, preventing their

proliferation. This is often mediated by the upregulation of cyclin-dependent kinase (CDK)
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inhibitors, such as p21 and p27.[7][8] These proteins halt the progression of the cell cycle,

typically at the G0/G1 or G2/M phases.[7][9] For instance, in breast cancer cells, SBHA

treatment leads to G0/G1 arrest, associated with increased p21 and p27 expression.[7] In lung

cancer cells, SBHA induces a G2/M phase arrest.[9]
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SBHA-induced cell cycle arrest pathway.

Activation of Apoptotic Pathways
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A significant component of SBHA's anti-cancer activity is its ability to induce apoptosis, or

programmed cell death. This is a multi-faceted process involving both intrinsic (mitochondrial)

and extrinsic pathways.

SBHA can modulate the expression of Bcl-2 family proteins, which are key regulators of the

mitochondrial apoptotic pathway. It has been shown to upregulate pro-apoptotic proteins like

Bax and downregulate anti-apoptotic proteins like Bcl-2.[7][9] This shift in the Bax/Bcl-2 ratio

leads to the loss of mitochondrial membrane potential, release of cytochrome c, and

subsequent activation of caspases, such as caspase-3 and caspase-9.[9]

Several key signaling pathways are implicated in SBHA-induced apoptosis:

p53 Pathway: SBHA can induce the acetylation and phosphorylation of the tumor suppressor

protein p53, leading to its activation. Activated p53 can then transcriptionally activate pro-

apoptotic genes, including Bax.[10]

Akt/FOXO3a Pathway: In some cancer types, such as prostate cancer, the analog

suberoylanilide hydroxamic acid (SAHA) has been shown to inhibit the pro-survival Akt

pathway.[9][11] This leads to the activation of the transcription factor FOXO3a, which can

upregulate pro-apoptotic genes like Bim and FasL.[11]

Notch Signaling: SBHA has been demonstrated to activate Notch1 signaling in medullary

thyroid carcinoma, leading to apoptosis.[12] Conversely, in ovarian cancer cells, SBHA has

been shown to decrease the expression of the Notch1 intracellular domain (NICD), which is

associated with platinum resistance.[13] This suggests a context-dependent role for Notch

signaling in SBHA's mechanism of action.
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Key signaling pathways in SBHA-induced apoptosis.
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Anti-Angiogenic Effects
The formation of new blood vessels, or angiogenesis, is crucial for tumor growth and

metastasis. Some studies on SAHA, a closely related compound, suggest that HDAC inhibitors

can have anti-angiogenic properties.[14] However, other studies have indicated that certain

HDAC inhibitors, including SAHA, can enhance endothelial cell sprouting and angiogenesis in

vitro, potentially through the upregulation of β-catenin and VEGF.[12][15] The precise role of

SBHA in angiogenesis requires further investigation and may be context-dependent.

In Vivo Efficacy and Preclinical Data
The anti-tumor effects of SBHA and its analogs have been demonstrated in various preclinical

cancer models. For instance, SAHA has shown efficacy in a malignant rhabdoid tumor mouse

model, particularly when combined with radiotherapy.[8] In a murine model of thyroid cancer,

SAHA administered via intraperitoneal injection inhibited tumor growth.[16]

Table 2: Summary of In Vivo Studies with Suberohydroxamic Acid Analogs

Cancer Model Animal Model
Treatment
Regimen

Key Findings Source

Malignant

Rhabdoid Tumor
Mouse Xenograft

SAHA +

Radiotherapy

Enhanced effect

of radiotherapy,

significant tumor

growth delay

[8][17]

Thyroid Cancer Mouse Xenograft
SAHA (100

mg/kg, i.p.)

Inhibition of

tumor growth
[16]

Epidermal

Growth Factor

Receptor-Mutant

Non-Small-Cell

Lung Cancer

Xenograft Model SAHA

Significant

reduction in

tumor growth

[18]

It is important to note that while promising, the in vivo efficacy of HDAC inhibitors as single

agents can be modest, and they often show greater potential in combination therapies.
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Pharmacokinetics and Toxicology
Understanding the pharmacokinetic and toxicological profile of SBHA is critical for its clinical

development. Studies on SAHA in cats have shown that it is generally well-tolerated, with a

rapid serum half-life.[19][20] However, the overall drug exposure was lower compared to

humans at equivalent doses, and oral bioavailability was poor.[19] It is noteworthy that felines

lack the glucuronidation pathway, a major route of metabolism for SAHA in other species.[19]

The primary toxicities associated with HDAC inhibitors in clinical trials include fatigue, nausea,

vomiting, and diarrhea.[17][21]

Experimental Protocols
To facilitate further research into the biological functions of SBHA, this section provides

detailed, step-by-step methodologies for key in vitro assays.

HDAC Activity Assay (Fluorometric)
This protocol is adapted from commercially available kits and is designed to measure the

activity of HDAC enzymes in cell extracts or purified preparations.[22][23][24]
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Workflow for a fluorometric HDAC activity assay.

Materials:

96-well black microplate

Fluorometric plate reader
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HDAC Assay Buffer

Fluorogenic HDAC Substrate (e.g., Boc-Lys(Ac)-AMC)

HDAC Developer Solution (containing a protease and Trichostatin A)

HeLa nuclear extract (as a positive control)

SBHA or other test inhibitors

Deacetylated Standard (for standard curve)

Procedure:

Prepare Reagents: Thaw all components on ice. Prepare working solutions of the assay

buffer, substrate, and developer according to the manufacturer's instructions. Prepare serial

dilutions of SBHA.

Set up Reactions: In a 96-well plate, add assay buffer, the HDAC-containing sample (e.g.,

HeLa nuclear extract), and the test inhibitor (SBHA) or vehicle control.

Initiate Reaction: Add the HDAC substrate to each well to start the reaction.

Incubate: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

Stop Reaction and Develop Signal: Add the developer solution to each well. The developer

stops the HDAC reaction (due to the presence of Trichostatin A) and cleaves the

deacetylated substrate to produce a fluorescent signal.

Measure Fluorescence: Read the fluorescence on a plate reader with an excitation

wavelength of 350-380 nm and an emission wavelength of 440-460 nm.

Data Analysis: Calculate the percentage of HDAC inhibition for each concentration of SBHA

and determine the IC50 value.

Apoptosis Assay by Annexin V Staining and Flow
Cytometry
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This protocol details the detection of apoptosis through the externalization of

phosphatidylserine, a hallmark of early apoptosis, using Annexin V staining.[3][6][25][26]

Materials:

Flow cytometer

Annexin V-FITC (or other fluorophore conjugate)

Propidium Iodide (PI) or other viability dye

1X Annexin V Binding Buffer

Phosphate-Buffered Saline (PBS)

Treated and untreated cells

Procedure:

Cell Preparation: Culture cells to the desired confluence and treat with various

concentrations of SBHA for the desired time.

Harvest Cells: Collect both adherent and floating cells. For adherent cells, use a gentle

dissociation method (e.g., trypsin-EDTA).

Wash Cells: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5

minutes).

Resuspend in Binding Buffer: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a

concentration of approximately 1 x 10^6 cells/mL.

Stain with Annexin V: Add Annexin V-FITC to the cell suspension and incubate for 15

minutes at room temperature in the dark.

Stain with PI: Add PI to the cell suspension just before analysis.

Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer.
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Live cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Necrotic cells: Annexin V-negative and PI-positive (less common).

Cell Cycle Analysis by Propidium Iodide Staining
This protocol describes a method to analyze the distribution of cells in different phases of the

cell cycle based on their DNA content.[1][2][7][27]

Materials:

Flow cytometer

Propidium Iodide (PI) staining solution (containing RNase A)

70% cold ethanol

Phosphate-Buffered Saline (PBS)

Treated and untreated cells

Procedure:

Cell Preparation and Treatment: Culture and treat cells with SBHA as described for the

apoptosis assay.

Harvest Cells: Harvest the cells by trypsinization.

Wash and Fix: Wash the cells with PBS and then fix them by dropwise addition of cold 70%

ethanol while vortexing. Incubate at -20°C for at least 2 hours (or overnight).

Wash and Resuspend: Centrifuge the fixed cells, discard the ethanol, and wash twice with

PBS.
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Stain with PI: Resuspend the cell pellet in PI staining solution containing RNase A. Incubate

for 30 minutes at room temperature in the dark.

Flow Cytometry Analysis: Analyze the cells on a flow cytometer. The DNA content will be

proportional to the PI fluorescence intensity.

G0/G1 phase: 2n DNA content.

S phase: Between 2n and 4n DNA content.

G2/M phase: 4n DNA content.

Data Analysis: Quantify the percentage of cells in each phase of the cell cycle using

appropriate software.

Conclusion and Future Directions
Suberohydroxamic acid is a potent HDAC inhibitor with well-documented anti-cancer

properties, primarily driven by its ability to induce cell cycle arrest and apoptosis in a variety of

tumor types. Its mechanism of action is rooted in the epigenetic reprogramming of cancer cells,

leading to the re-expression of silenced tumor suppressor genes. The modulation of key

signaling pathways, including the p53, Akt/FOXO3a, and Notch pathways, underscores the

complexity of its biological effects.

While preclinical studies have demonstrated its potential, further research is warranted in

several areas. A more comprehensive understanding of its effects on angiogenesis is needed.

Elucidating the full spectrum of its off-target effects and long-term toxicity is crucial for clinical

translation. Furthermore, given the promising results of combination therapies, future studies

should focus on identifying synergistic interactions with other anti-cancer agents to enhance

therapeutic efficacy and overcome drug resistance. The development of more selective HDAC

inhibitors based on the hydroxamic acid scaffold also remains an active area of research.[1]

This technical guide provides a solid foundation for researchers and drug development

professionals working with suberohydroxamic acid and other HDAC inhibitors. The detailed

mechanistic insights and experimental protocols are intended to facilitate further investigation

into the therapeutic potential of this important class of epigenetic modulators.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.benchchem.com/product/b15567653/docs?utm_src=pdf-body#suberohydroxamic-acid-a-technical-guide-to-its-biological-functions-and-therapeutic-potential
https://techresources.dsfarm.unipd.it/wp-content/uploads/2024/08/Cell-Cycle-Analysis-by-Propidium-Iodide-Staining.pdf
https://www.benchchem.com/product/b15567653/docs?utm_src=pdf-body#suberohydroxamic-acid-a-technical-guide-to-its-biological-functions-and-therapeutic-potential
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Chittari, P. et al. Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and

Different Chain Length: Synthesis and Effect on Histone Deacetylase. Molecules. [Link]

BPS Bioscience. Suberohydroxamic Acid (SBHA) HDAC1, HDAC3 27210. [Link]

Witta, S. E. et al. The histone deacetylase inhibitor suberoylanilide hydroxamic acid induces

apoptosis via induction of 15-lipoxygenase-1 in colorectal cancer cells. J. Biol. Chem.[Link]

You, B. R. & Park, W. H. Suberoyl bishydroxamic acid-induced apoptosis in HeLa cells via

ROS-independent, GSH-dependent manner. Mol. Cell. Biochem.[Link]

Shi, X. Y. et al. Histone Deacetylase (HDAC) Inhibitor, Suberoylanilide Hydroxamic Acid

(SAHA), Induces Apoptosis in Prostate Cancer Cell Lines via the Akt/FOXO3a Signaling

Pathway. Med. Sci. Monit.[Link]

You, B. R. & Park, W. H. Suberoyl bishydroxamic acid-induced apoptosis in HeLa cells via

ROS-independent, GSH-dependent manner. Pure Help Center. [Link]

Yang, X. et al. Histone deacetylase inhibitor suberoyl bis-hydroxamic acid suppresses cell

proliferation and induces apoptosis in breast cancer cells. Mol. Med. Rep.[Link]

You, B. R. & Park, W. H. Suberoyl bishydroxamic acid inhibits the growth of A549 lung

cancer cells via caspase-dependent apoptosis. Mol. Cell. Biochem.[Link]

Greenblatt, D. Y. et al. Suberoyl bishydroxamic acid inhibits cellular proliferation by inducing

cell cycle arrest in carcinoid cancer cells. J. Gastrointest. Surg.[Link]

S. N. Al-Hussain, F. H. H. THE ROLE OF HYDROXAMIC ACIDS IN BIOCHEMICAL

PROCESSES. Journal of the Faculty of Medicine Baghdad. [Link]

Lee, H. Y. et al. Suberoylanilide hydroxamic acid increases anti-cancer effect of tumor

necrosis factor-α through up-regulation of TNF receptor 1 in lung cancer cells. Oncotarget.

[Link]

Kelly, W. K. et al. Suberoylanilide Hydroxamic Acid in Treating Patients With Advanced Solid

Tumors That Have Not Responded to Previous Therapy. MedPath. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222718/
https://www.benchchem.com/product/b15567653/docs?utm_src=pdf-body#suberohydroxamic-acid-a-technical-guide-to-its-biological-functions-and-therapeutic-potential
https://bpsbioscience.com/hdac-inhibitor-suberohydroxamic-acid-sbha-27210
https://pubmed.ncbi.nlm.nih.gov/15507442/
https://pubmed.ncbi.nlm.nih.gov/23242594/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5727751/
https://cris.maastrichtuniversity.nl/en/publications/suberoyl-bishydroxamic-acid-induced-apoptosis-in-hela-cells-via-
https://pubmed.ncbi.nlm.nih.gov/25501628/
https://pubmed.ncbi.nlm.nih.gov/20652372/
https://pubmed.ncbi.nlm.nih.gov/17874277/
https://jfacmedbagdad.com/m2011/m1211/v53n2p109.pdf
https://www.oncotarget.com/article/15124/text/
https://www.medpath.org/suberoylanilide-hydroxamic-acid-in-treating-patients-with-advanced-solid-tumors-that-have-not-responded-to-previous-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fukumoto, M. et al. Suberoyl Bis-Hydroxamic Acid Reactivates Kaposi's Sarcoma-

Associated Herpesvirus through Histone Acetylation and Induces Apoptosis in Lymphoma

Cells. J. Virol.[Link]

Merck Millipore. HDAC Activity Assay Kit | 566328. [Link]

Li, J. et al. Antitumor effects of histone deacetylase inhibitor suberoylanilide hydroxamic acid

in epidermal growth factor receptor-mutant non-small-cell lung cancer lines in vitro and in

vivo. Anticancer Drugs. [Link]

Thiemann, M. et al. In vivo efficacy of the histone deacetylase inhibitor suberoylanilide

hydroxamic acid in combination with radiotherapy in a malignant rhabdoid tumor mouse

model. Radiat. Oncol.[Link]

Marks, P. A. Cancer biology: mechanism of antitumour action of vorinostat (suberoylanilide

hydroxamic acid), a novel histone deacetylase inhibitor. Br. J. Cancer. [Link]

Butler, L. M. et al. Suberoylanilide hydroxamic acid, an inhibitor of histone deacetylase,

suppresses the growth of prostate cancer cells in vitro and in vivo. Cancer Res.[Link]

Lele, S. M. et al. Abstract 4142: The effects of SBHA on Notch 1 expression and platinum

sensitivity in ovarian cancer cells. Cancer Res.[Link]

Sura, V. S. R. et al. Novel Suberoylanilide Hydroxamic Acid Analogs Inhibit Angiogenesis and

Induce Apoptosis in Breast Cancer Cells. Anticancer Agents Med. Chem.[Link]

Lin, S. F. et al. Antitumor Activity of Suberoylanilide Hydroxamic Acid Against Thyroid Cancer

Cell Lines in Vitro and in Vivo. Clin. Cancer Res.[Link]

Munster, P. N. et al. A Phase I/II Study of Suberoylanilide Hydroxamic Acid (SAHA) in

Combination with Trastuzumab (Herceptin) in Patients with Advanced Metastatic and/or

Local Chest Wall Recurrent HER2-Amplified Breast Cancer. Breast Cancer (Auckl.). [Link]

Jin, G. et al. Histone deacetylase inhibitors enhance endothelial cell sprouting angiogenesis

in vitro. Surgery. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5309930/
https://www.emdmillipore.com/US/en/product/HDAC-Activity-Assay-Kit,EMD_BIO-566328
https://pubmed.ncbi.nlm.nih.gov/29215418/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3342162/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2360759/
https://pubmed.ncbi.nlm.nih.gov/10987301/
https://aacrjournals.org/cancerres/article/70/8_Supplement/4142/575979/Abstract-4142-The-effects-of-SBHA-on-Notch-1
https://pubmed.ncbi.nlm.nih.gov/34488592/
https://pubmed.ncbi.nlm.nih.gov/16609028/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3862214/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3164968/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jin, G. et al. Histone deacetylase inhibitors enhance endothelial cell sprouting angiogenesis

in vitro. Surgery. [Link]

McDonnel, S. J. et al. Pharmacokinetics and Pharmacodynamics of

SuberoylanilideHydroxamic Acid in Cats. J. Vet. Pharmacol. Ther.[Link]

McDonnel, S. J., Tell, L. A. & Murphy, B. G. Pharmacokinetics and pharmacodynamics of

suberoylanilide hydroxamic acid in cats. eScholarship, University of California. [Link]

Chen, S. H. et al. Suberoylanilide hydroxamic acid, a histone deacetylase inhibitor, protects

dopaminergic neurons from neurotoxin-induced damage. Br. J. Pharmacol.[Link]

Tan, J., Cang, S. & Ma, Y. Clinical Toxicities of Histone Deacetylase Inhibitors. Curr. Cancer

Drug Targets. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]

2. vet.cornell.edu [vet.cornell.edu]

3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC
[pmc.ncbi.nlm.nih.gov]

4. pdf.journalagent.com [pdf.journalagent.com]

5. scilit.com [scilit.com]

6. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific -
HK [thermofisher.com]

7. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow
Cytometry Core Facility [med.virginia.edu]

8. In vivo efficacy of the histone deacetylase inhibitor suberoylanilide hydroxamic acid in
combination with radiotherapy in a malignant rhabdoid tumor mouse model - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21878227/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4107297/
https://escholarship.org/uc/item/52f8k02f
https://pubmed.ncbi.nlm.nih.gov/21726209/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3072223/
https://www.benchchem.com/product/b15567653?utm_src=pdf-custom-synthesis#bc-rfq
https://techresources.dsfarm.unipd.it/wp-content/uploads/2024/08/Cell-Cycle-Analysis-by-Propidium-Iodide-Staining.pdf
https://www.vet.cornell.edu/sites/default/files/DNACellCycleAnalysiswithPI.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://pdf.journalagent.com/ias/pdfs/IAS_14_3_109_116.pdf
https://www.scilit.com/publications/833705267e1310e7e374cdd14e2e62bb
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://med.virginia.edu/flow-cytometry-facility/equipment/resources1/protocols/dna-content-for-cell-cycle-analysis-of-fixed-cells-with-propidium-iodide/
https://med.virginia.edu/flow-cytometry-facility/equipment/resources1/protocols/dna-content-for-cell-cycle-analysis-of-fixed-cells-with-propidium-iodide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3342162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3342162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3342162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Histone Deacetylase (HDAC) Inhibitor, Suberoylanilide Hydroxamic Acid (SAHA), Induces
Apoptosis in Prostate Cancer Cell Lines via the Akt/FOXO3a Signaling Pathway - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Suberoyl Bis-Hydroxamic Acid Reactivates Kaposi’s Sarcoma-Associated Herpesvirus
through Histone Acetylation and Induces Apoptosis in Lymphoma Cells - PMC
[pmc.ncbi.nlm.nih.gov]

11. docentes.fct.unl.pt [docentes.fct.unl.pt]

12. caymanchem.com [caymanchem.com]

13. aacrjournals.org [aacrjournals.org]

14. apexbt.com [apexbt.com]

15. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors
[promega.sg]

16. Antitumor activity of suberoylanilide hydroxamic acid against thyroid cancer cell lines in
vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

17. In vivo efficacy of the histone deacetylase inhibitor suberoylanilide hydroxamic acid in
combination with radiotherapy in a malignant rhabdoid tumor mouse model - PubMed
[pubmed.ncbi.nlm.nih.gov]

18. Antitumor effects of histone deacetylase inhibitor suberoylanilide hydroxamic acid in
epidermal growth factor receptor-mutant non-small-cell lung cancer lines in vitro and in vivo -
PubMed [pubmed.ncbi.nlm.nih.gov]

19. Pharmacokinetics and Pharmacodynamics of SuberoylanilideHydroxamic Acid in Cats -
PMC [pmc.ncbi.nlm.nih.gov]

20. Pharmacokinetics and pharmacodynamics of suberoylanilide hydroxamic acid in cats
[escholarship.org]

21. dspace.mit.edu [dspace.mit.edu]

22. merckmillipore.com [merckmillipore.com]

23. sigmaaldrich.com [sigmaaldrich.com]

24. cdn.caymanchem.com [cdn.caymanchem.com]

25. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

26. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]

27. ucl.ac.uk [ucl.ac.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29211704/
https://pubmed.ncbi.nlm.nih.gov/29211704/
https://pubmed.ncbi.nlm.nih.gov/29211704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8092814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8092814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8092814/
https://docentes.fct.unl.pt/ana-faisca/files/ref6.pdf
https://www.caymanchem.com/product/10574/suberohydroxamic-acid
https://aacrjournals.org/cancerres/article/70/8_Supplement/4142/564761/Abstract-4142-The-effects-of-SBHA-on-Notch-1
https://www.apexbt.com/sbha.html
https://www.promega.sg/resources/pubhub/selective-bioluminogenic-hdac-activity-assays-for-profiling-hdac-inhibitors/
https://www.promega.sg/resources/pubhub/selective-bioluminogenic-hdac-activity-assays-for-profiling-hdac-inhibitors/
https://pubmed.ncbi.nlm.nih.gov/17000694/
https://pubmed.ncbi.nlm.nih.gov/17000694/
https://pubmed.ncbi.nlm.nih.gov/22458853/
https://pubmed.ncbi.nlm.nih.gov/22458853/
https://pubmed.ncbi.nlm.nih.gov/22458853/
https://pubmed.ncbi.nlm.nih.gov/29356692/
https://pubmed.ncbi.nlm.nih.gov/29356692/
https://pubmed.ncbi.nlm.nih.gov/29356692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3949138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3949138/
https://escholarship.org/uc/item/4d74x0tr
https://escholarship.org/uc/item/4d74x0tr
https://dspace.mit.edu/bitstream/handle/1721.1/38589/156823553-MIT.pdf?sequence=2&isAllowed=y
https://www.merckmillipore.com/ID/id/product/HDAC-Activity-Assay-Kit,EMD_BIO-566328
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/401/235/cs1010bul.pdf
https://cdn.caymanchem.com/cdn/insert/600150.pdf
https://www.abcam.com/en-us/technical-resources/protocols/annexin-v-for-apoptosis
https://medicine.ecu.edu/flow-core/annexin-v-stain-protocol/
https://www.ucl.ac.uk/population-health-sciences/sites/population_health_sciences/files/facilities-flowcyt-pi_cell_cycle.pdf_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Suberohydroxamic Acid: A Technical Guide to its
Biological Functions and Therapeutic Potential]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15567653/docs#suberohydroxamic-acid-a-
technical-guide-to-its-biological-functions-and-therapeutic-potential]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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